molecular formula WC<br>CW B082369 Tungsten monocarbide CAS No. 11130-73-7

Tungsten monocarbide

Cat. No.: B082369
CAS No.: 11130-73-7
M. Wt: 195.9 g/mol
InChI Key: UONOETXJSWQNOL-UHFFFAOYSA-N
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Description

Tungsten carbide is a gray powder. (NTP, 1992)

Properties

CAS No.

11130-73-7

Molecular Formula

WC
CW

Molecular Weight

195.9 g/mol

IUPAC Name

methanidylidynetungsten

InChI

InChI=1S/C.W/q-1;

InChI Key

UONOETXJSWQNOL-UHFFFAOYSA-N

SMILES

[C-]#[W]

Canonical SMILES

[C-]#[W]

boiling_point

10832 °F at 760 mm Hg (NTP, 1992)
6000 °C
10832°F

Color/Form

Gray hexagonal crystals
Gray powde

density

15.6 at 64 °F (NTP, 1992)
15.6
15.6 g/cm³
15.6 at 64°F

melting_point

4946 to 5126 °F (NTP, 1992)
2,785 °C
2780 °C
4946-5126°F

Key on ui other cas no.

12070-12-1
11130-73-7

physical_description

Tungsten carbide is a gray powder. (NTP, 1992)
GREY-TO-BLACK POWDER.
A mixture of tungsten carbide, cobalt, and sometimes other metals & metal oxides or carbides.

shelf_life

STABLE TO 400 °C WITH CHLORINE

solubility

less than 1 mg/mL at 64° F (NTP, 1992)
Insol in water;  sol in nitric acid/hydrogen fluoride
Sol in aqua regia
Solubility in water: none

Synonyms

tungsten carbide
tungsten carbide (W2C)
tungsten carbide (WC)

vapor_pressure

4 mmHg

Origin of Product

United States

Synthesis routes and methods

Procedure details

The polycarbosilane reacted with molybdenum yielded a molybdenum silicide and molybdenum carbide. With ammonia pretreatment, a substantial carbon removal was seen with molybdenum silicides being formed. Tungsten reacted with the polycarbosilane yielding tungsten carbide and tungsten silicide.
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